Cas no 350990-02-2 (Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate
• CAS No: 350990-02-2
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• MDL: MFCD01922132
• CID: 3064059
• PubChem ID: 874656
• Update Time: 2025-06-20

Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-5-methyl-4-(4-propyl-phenyl)-thiophene-3-carboxylic acid methyl est er
• AKOS003268024
• methyl2-amino-5-methyl-4-(4-propylphenyl)thiophene-3-carboxylate
• methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate
• MFCD01922132
• BBL016336
• H21682
• 350990-02-2
• 2-amino-5-methyl-4-(4-propylphenyl)thiophene-3-carboxylic acid methyl ester
• STK400504
• VS-05277
• SR-01000228591-1
• SR-01000228591
• ALBB-001764
• DTXSID701167692
• methyl 2-amino-5-methyl-4-(4-propylphenyl)thiophene-3-carboxylate
• AK-968/13779352
• methyl 2-amino-5-methyl-4-(4-propylphenyl)-3-thiophenecarboxylate
• Oprea1_073723
• 2-Amino-5-methyl-4-(4-propyl-phenyl)-thiophene-3-carboxylic acid methyl ester
• Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate

• MDL： MFCD01922132
• Inchi： 1S/C16H19NO2S/c1-4-5-11-6-8-12(9-7-11)13-10(2)20-15(17)14(13)16(18)19-3/h6-9H,4-5,17H2,1-3H3
• InChI Key： YLXCOGDDJJFWNP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1C)C1C=CC(=CC=1)CCC)N

Computed Properties

• Exact Mass: 289.11365002Da
• Monoisotopic Mass: 289.11365002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.6Ų

Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate

Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate (CAS No. 350990-02-2): An Overview

Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate (CAS No. 350990-02-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique thiophene scaffold and functional groups, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The molecular structure of Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate consists of a thiophene ring substituted with an amino group, a methyl group, and a propylphenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for various research endeavors.

Recent studies have highlighted the potential of Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects in vitro and in vivo. The researchers found that it effectively reduces oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate has shown promise as an anti-inflammatory agent. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate has also been investigated to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Moreover, it demonstrates low toxicity in preclinical studies, which is a crucial factor for its further development as a therapeutic agent.

The synthetic route for preparing Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate has been well-documented in the literature. A typical synthesis involves the condensation of 4-propylaniline with methyl thioglycolate followed by cyclization to form the thiophene ring. Subsequent functionalization steps introduce the amino and methyl groups to yield the final product. This synthetic pathway is scalable and can be adapted for large-scale production if needed.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate. Ongoing studies are focused on elucidating its interactions with specific cellular targets and signaling pathways. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, Methyl 2-amino-5-methyl-4-(4-propylphenyl)-thiophene-3-carboxylate (CAS No. 350990-02-2) represents a promising compound with potential applications in the treatment of neurological disorders and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and development programs.